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Compound of Interest

Compound Name: Carbamazepine-d2

Cat. No.: B563432

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of stock solutions of
Carbamazepine-d2, a deuterated analog of Carbamazepine. This stable isotope-labeled
compound is primarily utilized as an internal standard in quantitative mass spectrometry-based
analyses, such as pharmacokinetic and metabolic studies. Adherence to this protocol will
ensure the accurate and reproducible preparation of Carbamazepine-d2 stock solutions for
research and development applications.

Physicochemical Data and Solubility

A summary of the relevant physicochemical properties of Carbamazepine and its deuterated
analog, Carbamazepine-d2, is presented in the table below. This information is critical for the

accurate preparation of stock solutions.
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Property

Carbamazepine

Carbamazepine-d2

Molecular Formula

C15H12N20

C1s5H10D2N20[1]

Molecular Weight 236.27 g/mol [2] 238.28 g/mol [1][2]
CAS Number 298-46-4[1] 1189902-21-3[1][2]
White to off-white crystalline ] ]
Appearance ] White solid[2]
solid
Purity >98% >95%
Soluble in ethanol (~3 mg/mL),  Based on the structure of the
DMSO (~25 mg/mL), and parent compound, similar
Solubility Dimethylformamide (DMF) solubility in organic solvents
(~25 mg/mL). Sparingly such as acetonitrile, DMSO,
soluble in aqueous buffers.[1] and ethanol is expected.
Store at -20°C for long-term
stability (= 4 years).[1] Store at 2-8°C in a refrigerator.
Storage

Solutions in methanol are
stable at 2-8°C.

[2]

Experimental Protocol

This section outlines the materials required and a step-by-step procedure for the preparation of

a 1 mg/mL Carbamazepine-d2 stock solution.

Materials and Equipment

o Carbamazepine-d2 (solid)

Analytical balance

Dimethyl sulfoxide (DMSO), HPLC grade or equivalent
Acetonitrile, HPLC grade or equivalent

Methanol, HPLC grade or equivalent
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o Calibrated pipettes

¢ Volumetric flasks (Class A)

» Vortex mixer

e Sonicator

e Amber glass vials with screw caps for storage

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Stock Solution Preparation (1 mg/mL in DMSO)

o Safety Precautions: Before starting, review the Safety Data Sheet (SDS) for
Carbamazepine-d2 and all solvents used. Handle the compounds and solvents in a well-
ventilated fume hood. Wear appropriate PPE.

» Weighing: Accurately weigh the desired amount of Carbamazepine-d2 solid using an
analytical balance. For a 1 mg/mL stock solution, a common practice is to weigh out 1 mg.

» Dissolution: Transfer the weighed Carbamazepine-d2 into a clean, dry volumetric flask. Add
a small amount of DMSO to the flask to dissolve the solid.

e Mixing: Gently swirl the flask to facilitate dissolution. If necessary, use a vortex mixer at a low
speed or sonicate for a few minutes to ensure complete dissolution.

e Volume Adjustment: Once the solid is completely dissolved, add DMSO to the flask up to the
calibration mark to achieve the final desired concentration of 1 mg/mL.

e Homogenization: Cap the flask and invert it several times to ensure the solution is
homogeneous.

o Storage: Transfer the prepared stock solution into a clearly labeled amber glass vial to
protect it from light. Store the stock solution at -20°C for long-term storage. For short-term
use, storage at 2-8°C is also acceptable.

A flowchart illustrating the preparation of the Carbamazepine-d2 stock solution.
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Preparation of Carbamazepine-d2 Stock Solution

Accurately weigh
Carbamazepine-d2 solid

Transfer solid to
volumetric flask

Add a small amount
of solvent (e.g., DMSO)
Vortex/Sonicate until
fully dissolved
Add solvent to final
volume
(Cap and invert to mix)

Y

Transfer to labeled amber vial
and store at -20°C or 2-8°C

Click to download full resolution via product page

Workflow for preparing Carbamazepine-d2 stock solution.
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Signaling Pathway and Mechanism of Action

Carbamazepine, the parent compound of Carbamazepine-d2, is an anticonvulsant and mood-
stabilizing drug. Its primary mechanism of action involves the inhibition of voltage-gated sodium
channels. By binding to the inactivated state of these channels, Carbamazepine stabilizes the
neuronal membrane and reduces the excitability of neurons, thereby preventing the repetitive
firing that leads to seizures. While Carbamazepine-d2 is used as an internal standard and not
for its therapeutic effects, understanding the mechanism of the parent compound is crucial for
its application in pharmacological studies.

Carbamazepine Mechanism of Action

Binds to
Voltage-gated S .
fage-g Stabilization of Inhibition of Reduced Neuronal
Sodium Channel X M- - -
: Inactivated State Channel Reactivation Repetitive Firing
(Inactivated State)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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